Cas no 87887-24-9 (2-Pentanol, 1-[(2,6-dimethylcyclohexyl)oxy]-)

2-Pentanol, 1-[(2,6-dimethylcyclohexyl)oxy]- structure
87887-24-9 structure
Product Name:2-Pentanol, 1-[(2,6-dimethylcyclohexyl)oxy]-
CAS No:87887-24-9
MF:C13H26O2
MW:214.344344615936
CID:651059
PubChem ID:71411880
Update Time:2025-04-19

2-Pentanol, 1-[(2,6-dimethylcyclohexyl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • 2-Pentanol, 1-[(2,6-dimethylcyclohexyl)oxy]-
    • 1-(2,6-dimethylcyclohexyl)oxypentan-2-ol
    • DTXSID30831460
    • 1-[(2,6-Dimethylcyclohexyl)oxy]pentan-2-ol
    • 87887-24-9
    • Inchi: 1S/C13H26O2/c1-4-6-12(14)9-15-13-10(2)7-5-8-11(13)3/h10-14H,4-9H2,1-3H3
    • InChI Key: GNMYYZCWLIIAAM-UHFFFAOYSA-N
    • SMILES: O(CC(CCC)O)C1C(C)CCCC1C

Computed Properties

  • Exact Mass: 214.193280068g/mol
  • Monoisotopic Mass: 214.193280068g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 29.5Ų
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